4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde
Description
4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde (4-Bromo-5-Me-2-OPC) is a synthetic compound belonging to the family of pyrazoles, which are heterocyclic aromatic organic compounds containing a five-membered ring of four carbon atoms and one nitrogen atom. 4-Bromo-5-Me-2-OPC has been studied extensively for its potential use in various scientific applications, such as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Synthetic Intermediates
Pyrazole-containing compounds, such as the one , are influential families of N-heterocycles due to their proven applicability and versatility as synthetic intermediates . They are used in preparing relevant chemicals in various fields, including biological, physical-chemical, material science, and industrial fields .
Biological Applications
Pyrazole derivatives are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms . These compounds have diverse and valuable synthetical, biological, and photophysical properties . They are used as scaffolds in the synthesis of bioactive chemicals .
Photophysical Properties
Pyrazoles can exhibit exceptional photophysical properties . These properties make them useful in various scientific fields, including material science and industrial applications .
Organometallic Chemistry
Pyrazoles have a wide range of applications in organometallic chemistry . They are often used as ligands in the formation of complex compounds .
Coordination Chemistry
In coordination chemistry, pyrazoles are used in the preparation of solid hexacoordinate complexes . For example, 4-Bromopyrazole may be used in the preparation of these complexes by reaction with dimethyl- and divinyl-tindichloride .
Agrochemistry
In the field of agrochemistry, pyrazoles are used in the synthesis of various agrochemicals . Their structural diversity allows for a wide range of applications in this field .
properties
IUPAC Name |
4-bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O2/c1-7-10(11)8(6-14)13(12-7)9-4-2-3-5-15-9/h6,9H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GENKRBNIUBVSGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1Br)C=O)C2CCCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60742939 |
Source
|
| Record name | 4-Bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60742939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde | |
CAS RN |
1373232-52-0 |
Source
|
| Record name | 4-Bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60742939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![3-Hydroxy-4'-(methylthio)-[1,1'-biphenyl]-4-carbaldehyde](/img/structure/B581601.png)
